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- InChI:
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InChI=1S/C35H44O16/c1-8-15(2)24(38)49-18-12-19(48-16(3)36)32(26(39)43-6)13-46-21-22(32)31(18)14-47-34(42,27(40)44-7)25(31)29(4,23(21)37)35-20-11-17(30(35,5)51-35)33(41)9-10-45-28(33)50-20/h8-10,17-23,25,28,37,41-42H,11-14H2,1-7H3/b15-8+/t17-,18+,19-,20+,21-,22-,23-,25+,28+,29-,30+,31+,32+,33+,34+,35+/m1/s1
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Azadirachtin is a naturally-occurring insecticide originally isolated from the seeds of A. indica. It inhibits feeding behavior, molting, and/or ovarian development in a species-dependent manner in insects. Azadirachtin inhibits feeding on G. barbadense leaves and cotyledon disks by third instar H. zea larvae with protection concentrations (PC95s) of 6.2 and 6.8 μg/disk, respectively. It inhibits ecdysis and growth of H. zea, H. virescens, S. frugiperda, and P. gossypiella with ecdysis inhibition values (EI95s) ranging from 1 to 10 ppm and ED50 values ranging from 0.4 to 0.7 ppm. Azadirachtin inhibits the growth of freshly molted fourth instar E. varivestis larva (LC50 = 1.66 ppm). It is lethal to A. stephensi first, second, third, and fourth instar larva, pupa, and adults at a concentration of 0.1 ppm.
Azadirachtin A is a member of the family of azadirachtins that is iso...